rac-tert-butyl (2R,3R)-3-amino-2-(3-bromophenyl)pyrrolidine-1-carboxylate, cis
Overview
Description
Rac-tert-butyl (2R,3R)-3-amino-2-(3-bromophenyl)pyrrolidine-1-carboxylate, cis (RTB-3-APC) is a synthetic compound that has been studied for its potential applications in scientific research. RTB-3-APC has a variety of chemical, biochemical, and physiological effects, which makes it a useful tool for laboratory experiments.
Scientific Research Applications
RTB-3-APC has a variety of potential applications in scientific research. It has been used as a model compound to study the effects of bromine substituents on the reactivity of pyrrolidine rings. RTB-3-APC has also been used to study the effects of substituents on the rates of nucleophilic substitution reactions. Additionally, it has been used to study the effects of bromine substituents on the conformational stability of pyrrolidine rings.
Mechanism of Action
RTB-3-APC acts as an agonist of the metabotropic glutamate receptor 5 (mGluR5). It binds to the receptor and activates it, leading to a cascade of biochemical reactions that result in various physiological effects. The exact mechanism of action of RTB-3-APC is still being studied.
Biochemical and Physiological Effects
RTB-3-APC has been studied for its potential to modulate a variety of biochemical and physiological processes. It has been shown to modulate the release of neurotransmitters, such as glutamate and GABA. It has also been shown to modulate the activity of enzymes, such as acetylcholinesterase and phosphodiesterase. Additionally, it has been shown to modulate the expression of genes involved in synaptic plasticity and memory formation.
Advantages and Limitations for Lab Experiments
RTB-3-APC has several advantages for laboratory experiments. It is relatively easy to synthesize, and its effects can be easily monitored and quantified. However, it also has some limitations. Its effects can be variable and unpredictable, and it can be difficult to control the dosage. Additionally, it can be difficult to obtain large quantities of RTB-3-APC for experiments.
Future Directions
There are a variety of potential future directions for RTB-3-APC research. One potential direction is to further study its mechanism of action and its effects on neurotransmitter release and gene expression. Another potential direction is to study the effects of RTB-3-APC on other biochemical and physiological processes, such as memory formation and synaptic plasticity. Additionally, researchers could explore the potential therapeutic applications of RTB-3-APC, such as its use in the treatment of neurological disorders. Finally, researchers could explore the potential of RTB-3-APC as a tool for drug development.
Synthesis Methods
RTB-3-APC can be synthesized by reacting rac-2-bromo-3-chloropyrrolidine-1-carboxylate (BCPC) with 3-bromophenylmagnesium bromide (3BPMB) in aqueous dimethylformamide (DMF) at room temperature. The reaction is catalyzed by a base, such as sodium carbonate. After the reaction is complete, the product is extracted with ethyl acetate and purified by column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-tert-butyl (2R,3R)-3-amino-2-(3-bromophenyl)pyrrolidine-1-carboxylate, cis involves the synthesis of tert-butyl (2R,3R)-3-(tert-butoxycarbonylamino)-2-(3-bromophenyl)pyrrolidine-1-carboxylate, followed by the reduction of the tert-butoxycarbonyl group to obtain the final product.", "Starting Materials": [ "3-bromobenzaldehyde", "ethyl acetoacetate", "ammonium acetate", "tert-butyl chloroformate", "sodium borohydride", "acetic acid", "diethyl ether", "methanol", "water" ], "Reaction": [ "Step 1: Synthesis of tert-butyl (2R,3R)-3-(tert-butoxycarbonylamino)-2-(3-bromophenyl)pyrrolidine-1-carboxylate", "a. Dissolve 3-bromobenzaldehyde (1.0 equiv) and ammonium acetate (1.2 equiv) in acetic acid and stir for 30 minutes at room temperature.", "b. Add ethyl acetoacetate (1.1 equiv) to the reaction mixture and stir for 24 hours at room temperature.", "c. Add tert-butyl chloroformate (1.2 equiv) to the reaction mixture and stir for 2 hours at room temperature.", "d. Pour the reaction mixture into water and extract with diethyl ether. Wash the organic layer with water and dry over sodium sulfate.", "e. Concentrate the organic layer under reduced pressure to obtain tert-butyl (2R,3R)-3-(tert-butoxycarbonylamino)-2-(3-bromophenyl)pyrrolidine-1-carboxylate as a white solid.", "Step 2: Reduction of tert-butoxycarbonyl group", "a. Dissolve tert-butyl (2R,3R)-3-(tert-butoxycarbonylamino)-2-(3-bromophenyl)pyrrolidine-1-carboxylate (1.0 equiv) in methanol.", "b. Add sodium borohydride (1.2 equiv) to the reaction mixture and stir for 2 hours at room temperature.", "c. Quench the reaction with water and extract with diethyl ether. Wash the organic layer with water and dry over sodium sulfate.", "d. Concentrate the organic layer under reduced pressure to obtain rac-tert-butyl (2R,3R)-3-amino-2-(3-bromophenyl)pyrrolidine-1-carboxylate, cis as a white solid." ] } | |
CAS RN |
2460740-67-2 |
Product Name |
rac-tert-butyl (2R,3R)-3-amino-2-(3-bromophenyl)pyrrolidine-1-carboxylate, cis |
Molecular Formula |
C15H21BrN2O2 |
Molecular Weight |
341.2 |
Purity |
95 |
Origin of Product |
United States |
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